Cas no 669004-37-9 ((2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine)

• Product Name: (2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine
• CAS No: 669004-37-9
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 2119418
• PubChem ID: 57714127
• Update Time: 2025-04-21

(2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-pyrimidin-4-yl)-(2,2-dimethyl-propyl)-amine
• MWLURASXTHCCTE-UHFFFAOYSA-N
• SCHEMBL3450728
• 669004-37-9
• AKOS011628129
• DB-327653
• 2-Chloro-N-neopentylpyrimidin-4-amine

• Inchi： 1S/C9H14ClN3/c1-9(2,3)6-12-7-4-5-11-8(10)13-7/h4-5H,6H2,1-3H3,(H,11,12,13)
• InChI Key： MWLURASXTHCCTE-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NCC(C)(C)C

Computed Properties

• Exact Mass: 199.0876252Da
• Monoisotopic Mass: 199.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.8Ų